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Compound of Interest

Compound Name: R0O3201195

Cat. No.: B1678687

RO3201195 in DMSO: Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the solubility and preparation of RO3201195 in
Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)

Q1: What is the solubility of RO3201195 in DMSO?

Al: The solubility of RO3201195 in DMSO has been determined to be 3.71 mg/mL, which is
equivalent to 9.99 mM.[1] It is recommended to use sonication to facilitate dissolution.[1]

Q2: I am having trouble dissolving RO3201195 in DMSO. What should | do?

A2: If you encounter difficulties in dissolving RO3201195, consider the following
troubleshooting steps:

e Sonication: As recommended, use a sonicator to aid dissolution.[1]

e Gentle Warming: Briefly and gently warm the solution. Be cautious with temperature as
excessive heat can degrade the compound.

» Vortexing: Vigorous vortexing can help to break up any clumps of powder and increase the
surface area for dissolution.
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e Purity of DMSO: Ensure you are using high-purity, anhydrous DMSO. Water content in
DMSO can affect the solubility of certain compounds.

Q3: My RO3201195 solution in DMSO appears to have precipitated after storage. What should
| do?

A3: Precipitation upon storage can occur, especially if the solution was stored at a lower
temperature. To redissolve the compound, you can try gently warming the vial and vortexing or
sonicating until the precipitate is no longer visible. Before use, always ensure the compound is
fully dissolved. To minimize precipitation, it is advisable to prepare fresh solutions or store
aliquots at -80°C to reduce freeze-thaw cycles.

Quantitative Data Summary

The following table summarizes the key quantitative data for RO3201195.

Parameter Value Reference
Molecular Formula C19H18FN304 [1]
CAS Number 249937-52-8 [1]
Solubility in DMSO 3.71 mg/mL [1]
Molar Solubility in DMSO 9.99 mM [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution of RO3201195 in
DMSO

This protocol details the steps to prepare a 10 mM stock solution of RO3201195 in DMSO.
Materials:
 R0O3201195 powder

e Anhydrous Dimethyl Sulfoxide (DMSO)
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Microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Sonicator (recommended)[1]

Analytical balance
Procedure:
o Calculate the required mass of RO3201195:
o The molecular weight of RO3201195 (C1oH1sFN30a4) is approximately 371.36 g/mol .
o To prepare 1 mL of a 10 mM solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 371.36 g/mol = 3.71 mg

Weigh the RO3201195 powder:

o Carefully weigh out 3.71 mg of RO3201195 powder using an analytical balance and place
it into a suitable microcentrifuge tube or vial.

Add DMSO:

o Add 1 mL of anhydrous DMSO to the tube containing the RO3201195 powder.

Dissolve the compound:
o Vortex the solution vigorously for 1-2 minutes.

o If the compound is not fully dissolved, place the tube in a sonicator bath and sonicate for
5-10 minutes, or until the solution is clear.[1]

Storage:
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o Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles.

o For long-term storage, it is recommended to store the aliquots at -80°C.

Visualized Experimental Workflow

The following diagram illustrates the workflow for preparing a stock solution of RO3201195 in
DMSO.

Workflow for RO3201195 Stock Solution Preparation

[1. Calculate Mass of ROBZOllgE)
;
(2. Weigh RO3201195 Powde)
;
[3. Add Anhydrous DMSO]
;
[4. Vortex Vigorousla
;
[5. Sonicate if Necessary]
;
G. Aliquot and Store at -80°C]
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Caption: Experimental workflow for preparing RO3201195 stock solution in DMSO.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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